Cas no 6935-70-2 ( )

• Product Name: &nbsp
• CAS No: 6935-70-2
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• CID: 973499
• PubChem ID: 409828
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2-cyclohexylcyclohexyl) 3-methylbutanoate
• AC1L8XR9
• NSC23961
• NSC-23961
• 6935-70-2
• DTXSID00328392
•  

• Inchi： 1S/C17H30O2/c1-13(2)12-17(18)19-16-11-7-6-10-15(16)14-8-4-3-5-9-14/h13-16H,3-12H2,1-2H3
• InChI Key： DXAZFEAMBMPRFO-UHFFFAOYSA-N
• SMILES： O(C(CC(C)C)=O)C1CCCCC1C1CCCCC1

Computed Properties

• Exact Mass: 266.2247
• Monoisotopic Mass: 266.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 318.6°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.478
• PSA: 26.3
• LogP: 4.71480